[3-methoxy-3-(trifluoromethyl)cyclobutyl]methanamine hydrochloride

• CAS No.: 2408966-47-0
• Molecular Formula: C7H13ClF3NO
• Molecular Weight: 219.6

Description

[3-methoxy-3-(trifluoromethyl)cyclobutyl]methanamine hydrochloride: is a chemical compound with the molecular formula C₇H₁₂F₃NO·HCl It is known for its unique structure, which includes a trifluoromethyl group attached to a cyclobutyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-methoxy-3-(trifluoromethyl)cyclobutyl]methanamine hydrochloride typically involves the trifluoromethylation of a cyclobutyl precursor. One common method is the radical trifluoromethylation of carbon-centered radical intermediates . This process often requires the use of trifluoromethylation reagents and specific reaction conditions to achieve the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group or the trifluoromethyl group may be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines, thiols, or halides.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Chemistry: In chemistry, [3-methoxy-3-(trifluoromethyl)cyclobutyl]methanamine hydrochloride is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound may be used to study the effects of trifluoromethyl groups on biological systems. It can serve as a model compound for investigating the interactions between small molecules and biological targets .

Medicine: Its unique structure may contribute to the development of new drugs with improved efficacy and safety profiles .

Industry: In the industrial sector, this compound can be used in the development of new materials with enhanced properties. Its trifluoromethyl group imparts unique characteristics, such as increased stability and resistance to degradation .

Mechanism of Action

The mechanism of action of [3-methoxy-3-(trifluoromethyl)cyclobutyl]methanamine hydrochloride involves its interaction with specific molecular targets. The trifluoromethyl group can enhance the compound’s binding affinity to certain receptors or enzymes, leading to its biological effects. The exact pathways and targets may vary depending on the specific application and context .

Comparison with Similar Compounds

[3-methoxy-3-(trifluoromethyl)cyclobutyl]methanamine: The non-hydrochloride form of the compound.

[3-methoxy-3-(trifluoromethyl)cyclobutyl]methanol: A related compound with a hydroxyl group instead of an amine group.

[3-methoxy-3-(trifluoromethyl)cyclobutyl]acetic acid: A compound with a carboxylic acid group instead of a methanamine group.

Uniqueness: The uniqueness of [3-methoxy-3-(trifluoromethyl)cyclobutyl]methanamine hydrochloride lies in its combination of a trifluoromethyl group and a cyclobutyl ring, which imparts distinct chemical and physical properties. This makes it valuable for various applications in research and industry .